Cas no 140-26-1 (Phenethyl isovalerate)

• Product Name: Phenethyl isovalerate
• CAS No: 140-26-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00044322
• CID: 82032
• PubChem ID: 160871280
• Update Time: 2025-11-01

Phenethyl isovalerate Chemical and Physical Properties

Names and Identifiers

• 2-Phenylethyl Isovalerate
• Phenylethyl Isovalerate
• FEMA 2871
• 2-phenylethyl 3-methylbutanoate
• Benzyl carbinyl isovalerianate,Phenethyl isopentanoate
• Isovaleric Acid 2-Phenylethyl Ester
• Isovaleric Acid Phenethyl Ester
• Phenethyl 3-methylbutyrate
• Phenethyl Isovalerate
• 2-phenylethyl 3-methylbutirate
• Phenethylisovalerat
• Phenethyl isopentanoate
• PHENYLETHYL ISOPENTANOATE
• B-PHENYLETHYL ISOVALERATE
• 2-Phenylethyl 3-methyl butanoate
• Phenethyl3-methylbutyrate
• Phenylethyl isovalerate,99%
• Butanoic acid, 3-methyl-, 2-phenylethyl ester
• phenethyl 3-methylbutanoate
• ISOVALERIC ACID, PHENETHYL ESTER
• Phenylethyl 3-methylbutyrate
• Phenethyl isovalerianate
• Benzylcarbinyl isovalerate
• Benzylcarbinyl isopentanoate
• Benzylcarbinyl 3-methylbutanoate
• FEMA No. 2871
• Phenethyl isovalerate (natural)
• Phenethyl isovalerate

• MDL： MFCD00044322
• Inchi： 1S/C13H18O2/c1-11(2)10-13(14)15-9-8-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3
• InChI Key： JIMGVOCOYZFDKB-UHFFFAOYSA-N
• SMILES： CC(CC(OCCC1C=CC=CC=1)=O)C

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish, chrysanthemum \ fruity sweet and rose aroma liquid
• Density: 0.974 g/mL at 25 °C(lit.)
• Boiling Point: 268°C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.485(lit.)
• PSA: 26.30000
• LogP: 2.81840
• FEMA: 2871 | PHENETHYL ISOVALERATE
• Solubility: Not determined

Phenethyl isovalerate Security Information

• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：NY1511500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Phenethyl isovalerate

Exploring Phenethyl isovalerate (CAS No. 140-26-1): A Versatile Ester in Fragrance and Flavor Industries

Phenethyl isovalerate, also known as 2-phenylethyl 3-methylbutanoate, is a naturally occurring ester with the CAS registry number 140-26-1. This compound is widely recognized for its sweet, fruity, and floral aroma, making it a staple in the perfumery and food flavoring industries. Its molecular formula, C₁₃H₁₈O₂, reflects a balanced structure that combines phenethyl alcohol and isovaleric acid, resulting in a scent profile reminiscent of honey, apple, and rose.

In recent years, the demand for natural and synthetic aroma compounds has surged, driven by trends in clean-label products and sustainable fragrance development. Consumers are increasingly searching for terms like "plant-based fragrance ingredients" and "safe synthetic flavors," highlighting the need for compounds like Phenethyl isovalerate that bridge the gap between nature and technology. This ester is often listed as a key component in floral perfumes, cosmetic formulations, and even artificial fruit flavors for beverages and confectionery.

The synthesis of Phenethyl isovalerate typically involves the esterification of phenethyl alcohol with isovaleric acid, a process optimized for industrial-scale production. Its stability under various pH conditions and compatibility with other aroma chemicals make it a versatile choice for fragrance compounding. Notably, its low volatility contributes to its role as a fixative agent, prolonging the longevity of scents in perfumes and household products.

From a regulatory perspective, Phenethyl isovalerate (CAS 140-26-1) is generally recognized as safe (GRAS) by the FDA when used in accordance with good manufacturing practices. This status aligns with growing consumer queries about "FDA-approved flavor ingredients" and "non-toxic perfume additives." The compound's safety profile has been further validated by its inclusion in the European Food Safety Authority (EFSA) database and its compliance with IFRA standards for fragrance use.

In the context of green chemistry advancements, researchers are exploring enzymatic synthesis routes for Phenethyl isovalerate to reduce energy consumption and waste generation. This responds to the rising popularity of search terms like "eco-friendly ester production" and "biocatalysis in fragrance synthesis." Such innovations could position this compound as a model for sustainable aroma chemical manufacturing in the future.

The application spectrum of Phenethyl isovalerate continues to expand beyond traditional uses. Recent patents reveal its incorporation in functional fragrances designed for aromatherapy and mood enhancement, addressing the booming market for "wellness scents" and "emotional fragrance design." Its compatibility with microencapsulation technologies also makes it suitable for long-lasting fabric conditioners and air care products with controlled release properties.

Quality control of Phenethyl isovalerate involves rigorous testing for parameters such as ester content, acid value, and optical purity. Advanced analytical techniques like GC-MS and HPLC ensure batch-to-batch consistency, a critical factor for manufacturers searching for "high-purity aroma chemicals" and "reliable fragrance ingredients." The compound's typical specification includes a minimum purity of 98%, with characteristic physical properties including a boiling point of 265°C and a refractive index of 1.485-1.490 at 20°C.

Market trends indicate growing interest in Phenethyl isovalerate as a flavor modifier in alcoholic beverages, particularly in fruit-flavored spirits and craft cocktails. This application capitalizes on the compound's ability to enhance tropical fruit notes while masking undesirable harshness. Beverage developers frequently search for "flavor enhancers for drinks" and "alcohol flavor modifiers," making this ester increasingly relevant in the beverage innovation space.

In conclusion, Phenethyl isovalerate (CAS 140-26-1) represents a multifaceted ingredient that continues to find new applications across fragrance, flavor, and functional product categories. Its combination of pleasing organoleptic properties, regulatory acceptance, and formulation flexibility ensures its ongoing importance in the specialty chemicals market. As consumer preferences evolve toward transparent ingredient sourcing and multisensory product experiences, this ester is well-positioned to meet future industry demands.